![molecular formula C10H13N5O2S B1445669 5-acetamido-N-[(methylcarbamothioyl)amino]pyridine-3-carboxamide CAS No. 1421602-20-1](/img/structure/B1445669.png)
5-acetamido-N-[(methylcarbamothioyl)amino]pyridine-3-carboxamide
Overview
Description
5-acetamido-N-[(methylcarbamothioyl)amino]pyridine-3-carboxamide is a chemical compound with the CAS Number: 1421602-20-1 . It has a molecular weight of 267.31 . The IUPAC name for this compound is N-[5-({2-[(methylamino)carbothioyl]hydrazino}carbonyl)-3-pyridinyl]acetamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H13N5O2S/c1-6(16)13-8-3-7(4-12-5-8)9(17)14-15-10(18)11-2/h3-5H,1-2H3,(H,13,16)(H,14,17)(H2,11,15,18) . The InChI key is OYMSBGSYMSRNFT-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The compound is a powder . The storage temperature is room temperature .Scientific Research Applications
5-acetamido-N-[(methylcarbamothioyl)amino]pyridine-3-carboxamide has been used in a variety of scientific research applications. It has been used as a substrate for enzymatic reactions, as a catalyst in organic synthesis, and as a model compound for studying the structure and function of enzymes. It has also been used to synthesize new compounds and molecules, as well as to study the structure and function of proteins and other macromolecules.
Mechanism of Action
The mechanism of action of 5-acetamido-N-[(methylcarbamothioyl)amino]pyridine-3-carboxamide is not yet fully understood. It is believed that the compound binds to enzymes and other proteins and alters their structure and function. It is also believed that the compound binds to DNA and RNA and modulates gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to inhibit the growth of certain bacteria and fungi in laboratory experiments. It has also been shown to modulate the activity of certain enzymes and proteins, as well as to alter gene expression.
Advantages and Limitations for Lab Experiments
5-acetamido-N-[(methylcarbamothioyl)amino]pyridine-3-carboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and work with, and it is non-toxic and non-carcinogenic. It also has a wide range of applications in scientific research. However, there are some limitations to its use in laboratory experiments. It is not water soluble, and it is not stable in the presence of light or oxygen.
Future Directions
There are a number of potential future directions for the study of 5-acetamido-N-[(methylcarbamothioyl)amino]pyridine-3-carboxamide. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in medicine. Additionally, further research could be done to develop new synthesis methods for this compound, or to develop new derivatives of the compound with improved properties. Finally, further research could be done to explore the potential of this compound as a therapeutic agent.
Safety and Hazards
properties
IUPAC Name |
N-[5-[(methylcarbamothioylamino)carbamoyl]pyridin-3-yl]acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5O2S/c1-6(16)13-8-3-7(4-12-5-8)9(17)14-15-10(18)11-2/h3-5H,1-2H3,(H,13,16)(H,14,17)(H2,11,15,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYMSBGSYMSRNFT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CN=CC(=C1)C(=O)NNC(=S)NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N5O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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